[(1-Naphthylacetyl)amino]acetic acid

• IUPAC Name: 2-[(2-naphthalen-1-ylacetyl)amino]acetic acid
• InChI: InChI=1S/C14H13NO3/c16-13(15-9-14(17)18)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2,(H,15,16)(H,17,18)
• InChI Key: BMZHJBUIQBHUPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC(=O)O
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID20978434
• Molecular Weight: 243.26 g/mol
• CAS No.: 6277-60-7

Description

“[(1-Naphthylacetyl)amino]acetic acid” is a chemical compound with the molecular formula C14H13NO3 and a molecular weight of 243.261. It is also known by its IUPAC name, 2-[(2-naphthalen-1-ylacetyl)amino]acetic acid.

Synthesis Analysis

The synthesis of N-acetyl-α-amino acids, which could potentially include “this compound”, has been described in the literature. The process involves the acetylation of L-proline and 4-hydroxy-L-proline by acetic anhydride in aqueous solutions of the starting compounds on heating the reaction mixes from 50°C to 70°C.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a naphthalene ring attached to an acetyl group, which is further linked to an aminoacetic acid group.

Mechanism of Action

Target of Action

It is known that similar compounds, such as 1-naphthaleneacetic acid, interact with various cellular components

Mode of Action

It can be inferred from related compounds that it may interact with its targets to induce certain biochemical changes

Biochemical Pathways

It is known that similar compounds can be synthesized from glycolytic and citric acid cycle intermediates . Therefore, it is possible that [(1-Naphthylacetyl)amino]acetic acid may affect these or related pathways.

Pharmacokinetics

It is known that 1-naphthaleneacetic acid, a related compound, is considered to be only slightly toxic but can be toxic to animals at higher concentrations

Result of Action

It is known that 1-naphthaleneacetic acid, a related compound, can restore the agravitropic nature of root growth in certain plant species

Action Environment

It is known that the ph can affect the action of certain compounds, including amino acids Therefore, it is possible that environmental factors such as pH could influence the action of this compound

Biochemical Analysis

Biochemical Properties

[(1-Naphthylacetyl)amino]acetic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is known to interact with amino acid transporters and enzymes involved in amino acid metabolism

Cellular Effects

This compound has been shown to influence various types of cells and cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism . The compound’s impact on cell function includes modulation of calcium-permeable AMPA receptors, which play a role in synaptic plasticity and neuronal communication . These effects are essential for understanding the compound’s potential therapeutic applications and its role in cellular physiology.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound can inhibit specific enzymes involved in amino acid metabolism, leading to alterations in cellular processes and metabolic pathways. Understanding these mechanisms is crucial for developing targeted therapies and studying the compound’s effects on cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term effects on cellular function . The compound’s stability and degradation rates are essential factors in determining its efficacy and potential applications in biochemical research. Long-term studies have shown that the compound can have sustained effects on cellular processes, making it a valuable tool for studying biochemical reactions and cellular physiology.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, the compound can have beneficial effects on cellular function and metabolism, while higher doses may lead to toxic or adverse effects. Understanding the dosage effects is crucial for determining the compound’s therapeutic potential and safety in biochemical research.

Metabolic Pathways

This compound is involved in various metabolic pathways, including amino acid metabolism and glycolysis The compound interacts with enzymes and cofactors that regulate these pathways, leading to changes in metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins . The compound can be transported across cell membranes via amino acid transporters, leading to its accumulation in specific cellular compartments. Understanding these transport mechanisms is crucial for studying the compound’s effects on cellular function and its potential therapeutic applications.

Subcellular Localization

This compound is localized in specific subcellular compartments, where it exerts its activity and function The compound’s subcellular localization is determined by targeting signals and post-translational modifications that direct it to specific organelles